Cas no 885069-03-4 (5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid)

885069-03-4 structure
Product name:5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid
5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-2,3-dihydrobenzofuran-2-carboxylic acid
- 2-BENZOFURANCARBOXYLIC ACID,5-BROMO-2,3-DIHYDRO-
- 5-Bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid
- 5-bromo-2,3-dihydro-2-Benzofurancarboxylic acid
- EN300-116728
- CS-0434272
- NS-03446
- 5-Bromo-2,3-dihydrobenzofuran-2-carboxylicacid
- MWNCCBAITNRTSN-UHFFFAOYSA-N
- 885069-03-4
- 5-bromo-2,3-dihydro-benzofuran-2-carboxylic acid
- SCHEMBL4151890
- AKOS017504303
- Z1269223909
- FT-0717200
- DA-37876
- G41828
- 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid
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- MDL: MFCD11101035
- Inchi: InChI=1S/C9H7BrO3/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-3,8H,4H2,(H,11,12)
- InChI Key: MWNCCBAITNRTSN-UHFFFAOYSA-N
- SMILES: OC(=O)C1CC2=C(O1)C=CC(Br)=C2
Computed Properties
- Exact Mass: 241.95786g/mol
- Monoisotopic Mass: 241.95786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 2.2
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 260 °C
- Boiling Point: 456.1±20.0 °C at 760 mmHg
- Flash Point: 229.1±28.2 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3968-10G |
5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid |
885069-03-4 | 95% | 10g |
¥ 12,427.00 | 2023-04-13 | |
Enamine | EN300-116728-0.1g |
5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid |
885069-03-4 | 95.0% | 0.1g |
$122.0 | 2025-02-21 | |
Enamine | EN300-116728-0.25g |
5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid |
885069-03-4 | 95.0% | 0.25g |
$173.0 | 2025-02-21 | |
Enamine | EN300-116728-5.0g |
5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid |
885069-03-4 | 95.0% | 5.0g |
$1200.0 | 2025-02-21 | |
OTAVAchemicals | 5974624-50MG |
5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid |
885069-03-4 | 95% | 50MG |
$159 | 2023-06-25 | |
Enamine | EN300-116728-1.0g |
5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid |
885069-03-4 | 95.0% | 1.0g |
$350.0 | 2025-02-21 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3968-1G |
5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid |
885069-03-4 | 95% | 1g |
¥ 2,791.00 | 2023-03-30 | |
TRC | B800950-100mg |
5-Bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid |
885069-03-4 | 100mg |
$ 250.00 | 2022-06-06 | ||
Advanced ChemBlocks | H-8758-250MG |
5-Bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid |
885069-03-4 | 95% | 250MG |
$110 | 2023-09-15 | |
Enamine | EN300-116728-10.0g |
5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid |
885069-03-4 | 95.0% | 10.0g |
$2264.0 | 2025-02-21 |
5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid Related Literature
-
Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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3. Book reviews
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:885069-03-4)5-bromo-2,3-dihydro-1-benzofuran-2-carboxylic acid

Purity:99%
Quantity:1g
Price ($):315.0